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Abstract

Benzyltrimethylammonium iodide (BTAI), with the CAS number 4525-46-6, is a quaternary
ammonium salt that serves as a versatile compound in various chemical and technological
applications. Its primary utility lies in its function as a phase-transfer catalyst, facilitating
reactions between reactants in immiscible phases. This technical guide provides a
comprehensive overview of the chemical and physical properties, synthesis, applications, and
safety information for Benzyltrimethylammonium iodide. The document includes detailed
experimental protocols, quantitative data presented in tabular format, and visualizations of key
processes to support researchers and professionals in its effective and safe utilization. While its
role in organic synthesis is well-documented, its specific interactions with biological signaling
pathways remain an area with limited publicly available information.

Chemical and Physical Properties

Benzyltrimethylammonium iodide is a white to off-white crystalline powder.[1] It is soluble in
water and alcohol and is known to be hygroscopic, with a tendency to turn yellow upon
exposure to light or air.[2] A summary of its key chemical and physical properties is presented
in Table 1.
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Table 1: Chemical and Physical Properties of Benzyltrimethylammonium lodide

Property Value Reference(s)
CAS Number 4525-46-6 [1]
Molecular Formula CioH16IN [1][3]
Molecular Weight 277.14 g/mol [1114]
White to off-white crystalline
Appearance [1][5]
powder
Melting Point 178-179 °C [1][6]
N,N,N-
trimethyl(phenyl)methanaminiu
m iodide, Benzyldimethylamine
Synonyms o [51[7]
methiodide,
Trimethylbenzylammonium
iodide
Solubility Soluble in water and alcohol [2]
Synthesis

The synthesis of Benzyltrimethylammonium iodide is typically achieved through the

quaternization of N,N-dimethylbenzylamine with methyl iodide.

Experimental Protocol: Synthesis of

Benzyltrimethylammonium lodide

This protocol is adapted from a procedure published in Organic Syntheses.

Materials:

¢ N,N-dimethylbenzylamine

o Methyl iodide
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e Commercial absolute ethanol
e Anhydrous ether
Procedure:

 In a three-necked flask equipped with a dropping funnel, reflux condenser, and a stirrer,
dissolve 135 g (1 mole) of N,N-dimethylbenzylamine in 200 ml of commercial absolute
ethanol. Protect the openings from atmospheric moisture with drying tubes.

o While stirring the solution rapidly, slowly add 190 g (1.34 moles) of methyl iodide from the
dropping funnel at a rate that causes gentle refluxing. The addition should take
approximately 30 minutes.

 After the addition is complete, heat the solution to reflux on a steam bath for an additional 30
minutes.

» Transfer the solution to a 2-liter Erlenmeyer flask, rinsing the reaction flask with an additional
25 ml of absolute ethanol.

« Allow the solution to cool to room temperature, during which a significant portion of the
product will crystallize.

e Precipitate the remaining product by adding 1 liter of anhydrous ether with stirring.

o Collect the product by suction filtration and wash it with two 100-ml portions of anhydrous
ether.

e Dry the resulting Benzyltrimethylammonium iodide in the air at room temperature. The
expected yield is 260-274 g (94-99%).[1]

Synthesis Workflow
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A flowchart illustrating the synthesis of Benzyltrimethylammonium iodide.

Applications
Phase-Transfer Catalysis

The most prominent application of Benzyltrimethylammonium iodide is as a phase-transfer
catalyst (PTC). In heterogeneous reaction mixtures, where reactants are in different immiscible
phases (e.g., an agueous phase and an organic phase), the reaction rate is often limited by the
slow diffusion of reactants across the phase boundary. APTC, such as
Benzyltrimethylammonium iodide, facilitates the transfer of a reactant (typically an anion)
from the aqueous phase to the organic phase, where the reaction occurs at a much faster rate.

[8]

The lipophilic benzyl and methyl groups of the Benzyltrimethylammonium cation allow it to be
soluble in the organic phase, while the positive charge on the nitrogen atom allows it to pair
with an anion from the aqueous phase. This ion pair is then sufficiently lipophilic to cross the
phase boundary into the organic phase, where the "naked" anion is highly reactive.
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The general mechanism of phase-transfer catalysis using BTAI.

Other Applications

o Organic Synthesis: Beyond its role as a PTC, Benzyltrimethylammonium iodide is used as
a reagent in various organic transformations.[8]

o Electrochemical Sensors: It has been utilized in the development of electrochemical sensors.

[8]

e Supporting Electrolyte: In electrochemical studies, it can be used as a supporting electrolyte
to increase the conductivity of the solution.

Biological Activity and Toxicology
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There is limited specific information available in the public domain regarding the direct
interaction of Benzyltrimethylammonium iodide with biological signaling pathways. Its use in
biological research is noted for studies of cell membrane transport, but detailed mechanisms
are not well-documented.[8]

Toxicological data for Benzyltrimethylammonium iodide is not readily available. However,
data for the closely related compound, Benzyltrimethylammonium chloride, can provide an
indication of its potential toxicity.

Table 2: Acute Toxicity Data for Benzyltrimethylammonium Chloride

Species Route LD50 Reference
Rat Oral 250 mg/kg [8]
Mouse Oral 1600 mg/kg [8]

Note: This data is for Benzyltrimethylammonium chloride and should be used as an estimate
for the iodide salt with caution.

Safety and Handling

Benzyltrimethylammonium iodide is classified as harmful if swallowed and causes skin and
serious eye irritation. It may also cause respiratory irritation.[9] Standard laboratory safety
precautions should be followed when handling this compound, including the use of personal
protective equipment such as gloves, safety glasses, and a lab coat. Work should be
conducted in a well-ventilated area.

GHS Hazard Statements:

H302: Harmful if swallowed

H315: Causes skin irritation

H319: Causes serious eye irritation

H335: May cause respiratory irritation
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Conclusion

Benzyltrimethylammonium iodide is a valuable quaternary ammonium salt with significant
applications in organic synthesis, primarily as a phase-transfer catalyst. Its synthesis is
straightforward, and its chemical and physical properties are well-characterized. While its utility
in chemical processes is clear, further research is needed to elucidate its specific roles and
mechanisms of action in biological systems and signaling pathways. The information provided
in this guide serves as a comprehensive resource for the safe and effective use of
Benzyltrimethylammonium iodide in a research and development setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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